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Compound of Interest

Compound Name: HaXS8

Cat. No.: B15544436 Get Quote

An In-depth Technical Guide to HaXS8: A Chemical Inducer of Protein Dimerization

For Researchers, Scientists, and Drug Development Professionals

Introduction
HaXS8 is a synthetic, cell-permeable small molecule that functions as a chemical inducer of

dimerization (CID). It is specifically designed to covalently and irreversibly crosslink two

proteins of interest that have been respectively tagged with a SNAP-tag and a HaloTag. This

powerful tool allows for the precise control of protein-protein interactions within a cellular

context, enabling researchers to manipulate a variety of biological processes with temporal and

dose-dependent accuracy. This guide provides a comprehensive overview of the chemical

properties, structure, and applications of HaXS8.

Chemical Properties and Structure
HaXS8 is a bifunctional molecule composed of three key components: an O6-benzylguanine

moiety that serves as a substrate for the SNAP-tag, a chloroalkane group that acts as a

substrate for the HaloTag, and a flexible linker that connects these two reactive groups. The

covalent nature of the bonds formed with both tags ensures a stable and irreversible

dimerization of the target proteins.[1][2]

The full chemical name for HaXS8 is N-[[4-[[(2-Amino-9-H-purin-6-

yl)oxy]methyl]phenyl]methyl]-2-[4-[(18-chloro-3,6,9,12-tetraoxaoctadec-1yl)oxy]-2,3,5,6-

tetrafluorophenoxy]acetamide.[3]
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Physicochemical Properties
Property Value Reference

Chemical Formula C35H43ClF4N6O8 [4][5]

Molecular Weight 787.2 g/mol [4][5]

CAS Number 2080306-25-6 [4][5]

Solubility
Soluble up to 100 mM in

DMSO
[4][5]

Storage Store at -20°C [4][5]

Purity ≥90% [4][5]

Mechanism of Action
The functionality of HaXS8 is predicated on the specific and covalent reaction of its two ends

with their respective protein tags. The O6-benzylguanine portion of HaXS8 irreversibly binds to

the SNAP-tag, while the chloroalkane end reacts with the HaloTag. When two proteins of

interest are fused to these tags, the addition of HaXS8 brings them into close proximity and

locks them together. This induced dimerization can be used to trigger a variety of cellular

events that are dependent on protein-protein interactions.
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After Addition of HaXS8
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Inactive Monomers (No HaXS8)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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